Cas no 1125474-25-0 (Methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate)

Methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate structure
1125474-25-0 structure
Product Name:Methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate
CAS No:1125474-25-0
MF:C13H16O4
MW:236.263744354248
CID:2116670
PubChem ID:57770570
Update Time:2024-03-01

Methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate
    • XWOSIRUTIOITAV-UHFFFAOYSA-N
    • methyl 4-((tetrahydro-2H-pyran-4-yl)oxy)benzoate
    • Methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate
    • Inchi: 1S/C13H16O4/c1-15-13(14)10-2-4-11(5-3-10)17-12-6-8-16-9-7-12/h2-5,12H,6-9H2,1H3
    • InChI Key: XWOSIRUTIOITAV-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)OC1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 236.10485899g/mol
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 44.8
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